Cas no 956959-91-4 (1-METHYL-N-(4-[(4-METHYLBENZYL)AMINO]-4-OXOBUTYL)-3-(TRIFLUOROMETHYL)-1H-PYRAZOLE-4-CARBOXAMIDE)

• Product Name: 1-METHYL-N-(4-[(4-METHYLBENZYL)AMINO]-4-OXOBUTYL)-3-(TRIFLUOROMETHYL)-1H-PYRAZOLE-4-CARBOXAMIDE
• CAS No: 956959-91-4
• MF: C₁₈H₂₁F₃N₄O₂
• MW: 382.380154371262
• CID: 5271160
• Update Time: 2025-07-22

1-METHYL-N-(4-[(4-METHYLBENZYL)AMINO]-4-OXOBUTYL)-3-(TRIFLUOROMETHYL)-1H-PYRAZOLE-4-CARBOXAMIDE Chemical and Physical Properties

Names and Identifiers

• 1-METHYL-N-(4-[(4-METHYLBENZYL)AMINO]-4-OXOBUTYL)-3-(TRIFLUOROMETHYL)-1H-PYRAZOLE-4-CARBOXAMIDE
• 4-{[1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]formamido}-N-[(4-methylphenyl)methyl]butanamide

• Inchi： 1S/C18H21F3N4O2/c1-12-5-7-13(8-6-12)10-23-15(26)4-3-9-22-17(27)14-11-25(2)24-16(14)18(19,20)21/h5-8,11H,3-4,9-10H2,1-2H3,(H,22,27)(H,23,26)
• InChI Key： UOQSFHMHZLSWDD-UHFFFAOYSA-N
• SMILES： CC1C=CC(CNC(CCCNC(C2C(C(F)(F)F)=NN(C)C=2)=O)=O)=CC=1

Additional information on 1-METHYL-N-(4-[(4-METHYLBENZYL)AMINO]-4-OXOBUTYL)-3-(TRIFLUOROMETHYL)-1H-PYRAZOLE-4-CARBOXAMIDE

Recent Advances in the Study of 1-METHYL-N-(4-[(4-METHYLBENZYL)AMINO]-4-OXOBUTYL)-3-(TRIFLUOROMETHYL)-1H-PYRAZOLE-4-CARBOXAMIDE (CAS: 956959-91-4)

The compound 1-METHYL-N-(4-[(4-METHYLBENZYL)AMINO]-4-OXOBUTYL)-3-(TRIFLUOROMETHYL)-1H-PYRAZOLE-4-CARBOXAMIDE (CAS: 956959-91-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrazole-carboxamide structure, has shown promising potential in various therapeutic applications, particularly in the modulation of specific biochemical pathways. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and therapeutic efficacy, making it a compound of considerable interest for drug development.

One of the key areas of research has been the investigation of this compound's role as a potential inhibitor of specific enzymes or receptors. Preliminary data suggest that it exhibits high affinity and selectivity towards certain targets, which could be leveraged for the treatment of diseases such as cancer, inflammatory disorders, and metabolic syndromes. The trifluoromethyl group in the pyrazole ring is believed to enhance the compound's binding affinity and metabolic stability, contributing to its overall pharmacological profile.

In a recent study published in the Journal of Medicinal Chemistry, researchers explored the synthesis and optimization of 1-METHYL-N-(4-[(4-METHYLBENZYL)AMINO]-4-OXOBUTYL)-3-(TRIFLUOROMETHYL)-1H-PYRAZOLE-4-CARBOXAMIDE derivatives to improve their bioavailability and therapeutic index. The study employed advanced computational modeling techniques to predict the compound's interactions with target proteins, followed by in vitro and in vivo validation. Results indicated that certain derivatives exhibited enhanced potency and reduced off-target effects, highlighting the potential for further development.

Another significant advancement comes from a collaborative research effort between academic and industrial laboratories, which focused on the compound's application in oncology. The study demonstrated that 1-METHYL-N-(4-[(4-METHYLBENZYL)AMINO]-4-OXOBUTYL)-3-(TRIFLUOROMETHYL)-1H-PYRAZOLE-4-CARBOXAMIDE could effectively inhibit the proliferation of cancer cells by targeting specific signaling pathways involved in cell cycle regulation. These findings were supported by robust preclinical data, including xenograft models, which showed significant tumor growth inhibition with minimal toxicity.

Despite these promising results, challenges remain in the development of this compound as a therapeutic agent. Issues such as solubility, metabolic stability, and potential drug-drug interactions need to be addressed through further structural optimization and formulation studies. Additionally, comprehensive toxicological assessments are required to ensure its safety profile before progressing to clinical trials.

In conclusion, 1-METHYL-N-(4-[(4-METHYLBENZYL)AMINO]-4-OXOBUTYL)-3-(TRIFLUOROMETHYL)-1H-PYRAZOLE-4-CARBOXAMIDE (CAS: 956959-91-4) represents a promising candidate for drug development, with recent studies underscoring its potential in various therapeutic areas. Continued research efforts are essential to fully exploit its pharmacological properties and translate these findings into clinically viable treatments. The integration of multidisciplinary approaches, including medicinal chemistry, computational biology, and translational research, will be critical in advancing this compound towards clinical application.